Cas no 68228-04-6 (oleic acid, compound with 2-(heptadecenyl)-5H-oxazole-4,4-dimethanol (1:1))

68228-04-6 structure
Product name:oleic acid, compound with 2-(heptadecenyl)-5H-oxazole-4,4-dimethanol (1:1)
oleic acid, compound with 2-(heptadecenyl)-5H-oxazole-4,4-dimethanol (1:1) Chemical and Physical Properties
Names and Identifiers
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- oleic acid, compound with 2-(heptadecenyl)-5H-oxazole-4,4-dimethanol (1:1)
- 9-Octadecenoic acid (9Z)-, compd. with 2-(heptadecen-1-yl)-4,4(5H)-oxazoledimethanol (1:1)
- Oleic acid, 2-(heptadecenyl)-4,4(5H)-oxazoledimethanol salt
- 9-Octadecenoic acid (9Z)-, compd. with 2-(heptadecenyl)-4,4(5H)-oxazoledimethanol (1:1)
- (9Z)-octadec-9-enoic acid - {2-[(8E)-heptadec-8-en-1-yl]-4,5-dihydro-1,3-oxazole-4,4-diyl}dimethanol (1:1)
- [2-[(E)-heptadec-8-enyl]-4-(hydroxymethyl)-5H-1,3-oxazol-4-yl]methanol,(Z)-octadec-9-enoic acid
- 68228-04-6
- EINECS 269-399-9
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- Inchi: InChI=1S/C22H41NO3.C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-23-22(18-24,19-25)20-26-21;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10,24-25H,2-8,11-20H2,1H3;9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9+;10-9-
- InChI Key: KQBJECQPQZKRLQ-DGNUWDJVSA-N
- SMILES: CCCCCCCCC=CCCCCCCCC1=NC(CO1)(CO)CO.CCCCCCCCC=CCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 649.56485
- Monoisotopic Mass: 649.56452449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 46
- Rotatable Bond Count: 32
- Complexity: 622
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.4Ų
Experimental Properties
- PSA: 99.35
oleic acid, compound with 2-(heptadecenyl)-5H-oxazole-4,4-dimethanol (1:1) Related Literature
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Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
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Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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